Monosubstituted ferrocene based azobenzene liquid crystals were synthesized, in which ferrocene was flexibly attached to the mesomorphic core by click reaction. The counterpart compounds without ferrocene unit were also prepared. Two series of compounds displayed liquid crystal behaviours during heating and cooling, and had wide mesophase range. In the process of cooling, the compounds underwent a transformation from nematic phase to smectic C phase. When ferrocene was introduced into the molecule, the melting point of most compounds decreased by 30-40 °C, and the mesophase range was still as wide as 71-97 °C. These compounds emitted fluorescence at 400-550 nm and had strong absorption near 280 nm and 350 nm. Under the irradiation of 365 nm ultraviolet light, these compounds transformed rapidly from E to Z isomers, while the reverse reaction occurred slowly in the dark, especially the molecules containing ferrocene. Cyclic voltammetry studies showed that ferrocene based azobenzene derivatives exhibited one electron transfer processes with low formal redox potentials, indicating that these compounds are easily oxidized.

Strength of interaction of sodium/ammoniumdodecyl sulfates (SDS and ADS; CH3(CH2)10CH2SO4Na/CH3(CH2)10CH2OSO3NH4) with quercetin (QCT) through micellization is investigated. The strength and mode of interaction QCT with SDS/ADS was analyzed using uv-visible, FTIR, and NMR spectral techniques. Characteristics of QCT/SDS and QCT/ADS micelles was determined by estimating the critical micellar concentration, particle size and zeta potential values. Thermodynamic parameters ΔG0m and ΔS0m suggest that the micellization of QCT/ADS occurs more spontaneously than QCT/SDS micellization. The small size of head group (-Na+) in SDS exhibits higher steric repulsion upon forming micelles with QCT, whereas the big size head group (-NH4+) in ADS exhibits strong micellization due to additional hydrogen bonding. The results suggests that ADS would be useful in developing QCT based skin formulations which could reduce the risk of surfactant penetration in skin. In this paper we have reported a second cmc of ADS as 0.6 mM which is probably for the first time.

Except for the high adsorption capacity, the color of the adsorbent suspension and the solid-liquid separation characteristics are also essential factors for adsorption material in wastewater management. Here, a novel carboxymethyl chitosan grafted magnetic montmorillonite (CMC@MMt) adsorbent-material with large metal ions uptake capacity, transparent solution, excellent turbidity, and low cytotoxicity in human hepatic cells (HepG2 cells) was successfully synthesized by plasma technology. The adsorption performance for different metal ions, the turbidity property, and the toxicity of CMC@MMt were evaluated by systematic studies. The results indicate that adding of CMC could enhance the adsorption capacity because of NH2, COOH, and OH functional groups. Especially the turbidity property of montmorillonite was also improved due to the enlarged grain size and the polarity reduction. This research will promote the application of clay mineral-based material in environmental pollution control, such as preconcentration and immobilization of heavy metal ions.

A smart low-molecular-mass organic gelator based on naphthalene-pyrazoline has been designed and synthesized. The gelator G can form a thermo reversible stable gel in tert-butanol, cyclohexane, cyclohexanol, and DMSO through self-assembly, it emits blue and yellow-green fluorescence under ultraviolet radiation. Notably, it has multiple stimulus responses of light, heat, shock and ion. In addition, it could act as an efficient fluorescent probe for the selective sensing of Cu2+ in the solution containing water. The detection limit of Cu2+ in THF deionized aqueous solution (V: V = 9:1) is 5.65×10−8 M. The complex ratio of G to Cu2+ is 1:1. In addition, the G has good biocompatibility in living cells.

Deep eutectic solvents (DESs) are clean alternatives for chemical reagents and reaction media. Herein, a novel method for zwitterionzation of micro-/nano-cellulose (MC/NC) by a novel ternary DES (TDES) from ZnCl2, choline chloride (ChCl), and urea was established. In the characterized TDES of ZnCl2:ChCl:2urea, by phase diagram, viscosity, density, FT-IR, and TGA analyses, ZnCl3-Ch+ is hydrogen bond-acceptor (HBA) and two urea molecules are hydrogen bond-donors (HBDs). The theoretical investigations on donor-acceptor mechanism by Functional Density Theory, the reduced density gradient isosurface, and electrostatic potential surface (EPS demonstrate the co-existences of the H-bonding and electrostatic-interactions in formation of ZnCl2:ChCl:2urea. These interactions between ZnCl3-Ch+ complex as HBA and urea HBDs provide a higher equilibrium than the related binary DESs. By this new TDES, alkalized MC or NC was zwitterionized without any additional reagent and the products were characterized by FT-IR, FESEM, EDX, PZC, TGA, and XRD analyses. Dual positively/negatively sites on cellulose and decrease in crystallinity-index (7%) and thermal-stability detected for the given zwitterionized celluloses. In this new protocol, the simply prepared ZnCl2:ChCl:2urea served as both of reaction medium for dissolution of cellulose and cholinating agent for the zwitterionization of cellulose by nucleophilic attack of the alkalized MC/NC to activated-ChCl by TDES.

Plants extract inhibitor has the standout merits of low-cost, eco-friendly and rich natural raw resources. The synergism between Eupatorium adenophorum Spreng leaves extract (EASLE) and KI for the corrosion of cold rolled steel (CRS) in citric acid (H3C6H5O7) solution was tested in detail by weight loss and electrochemical techniques. The micro-morphology of CRS surface was fully characterized by both scanning electron microscope (SEM) and atomic force microscope (AFM). Fourier transform infrared spectrometer (FTIR) and high performance liquid chromatography (HPLC) were employed to deeply analyze the main bio-active components in EASLE. The results show that either EASLE or KI can moderately inhibits the corrosion of CRS, and their maximum inhibition efficiency values are below 75%. As EASLE is combined with KI, their mixture has a better inhibition of over 90%. There is a synergism between EASLE and KI, and the corresponding synergism parameters are all higher than unity with a highest value of 3.5 for 400 mg L-1 EASLE/ 100 mg L-1 KI at 60 °C. The adsorption of EASLE, KI or EASLE/KI mixture follows Langmuir isotherm, and the adsorption is strengthened for the synergistic mixture. EASLE mainly retards the anodic reaction, while EASLE/KI mixture drastically inhibits both cathodic and anodic reactions simultaneously with a low corrosion current densities of 17.8 µA cm−2. Nyquist graph appears a depressed capacitive loop at high frequencies followed by an inductive loop at low frequencies. EASLE/KI mixture has larger charge transfer resistance (Rt) comparing with either EASLE or KI. Rt values for 500 mg L-1 EASLE, 100 mg L-1 KI and 500 mg L-1 EASLE/100 mg L-1 KI mixture are 464.9, 382.9 and 1068 Ω cm2, respectively. SEM and AFM micro-images clearly confirm that the corrosion extent as well as surface roughness of CRS surface were sharply dropped after adding EASLE/KI mixture. The main bio-active components in EASLE are phenylpropanoids like chlorogenic acid, caffeic acid and ferulic acid.

A series of shear thickening fluids (STFs) were prepared based on dispersed fumed silica in virgin polyethylene glycol (V/PEG) and modified PEGs by malonic acid (M/PEG) and tartaric acid (T/PEG). Rheological examination revealed that modification of PEG to a higher chain length of medium molecules remarkably improves STF peak viscosity and decreases the critical shear rate. High-velocity impact resistance of V/STF, M/STF, and T/STF-treated fabric was investigated at different layers and impact velocities and found significant improvement over neat fabric targets. Investigation of the results of two-layer samples showed the energy dissipation of V/STF, M/STF, and T/STF-treated fabrics at an impact velocity of 240 m/s is improved by 30.04%, 40.60%, and 46.06%, compared to the neat fabric, respectively. Furthermore, the tensile strength test revealed that these STFs fill the spaces between the fibers and make the fabric stronger and more resistant to breaking. In addition, a Linear/Nonlinear artificial intelligence regression analysis was performed. The results showed a strong correlation between composite mechanical response and speed. The proposed model can be further used to predict material behavior at other tensile speeds.

Natural Eutectic Solvents (NES) are a promising class of environmentally friendly liquids that offer an alternative to conventional organic solvents. To investigate their potential for extracting phenolic compounds from plant materials, we employed the COSMO-RS (COnductor like Screening MOdel for Real Solvents) computational method. Nineteen NES solvents were prepared to determine the most selective and effective solvent for extracting phenolic compounds from Teucrium chamaedrys using both theoretical and experimental evaluation. Screening of extraction efficiency was performed by quantification of individual compounds using ultra-high-performance liquid chromatography with a diode array detector and a triple-quadrupole mass spectrometer (UHPLC-DAD-MS/MS), as well as spectrophotometric assays (total phenolic content, total flavonoid content, and radical scavenging activity). In this paper, we propose a new approach to model NES properties using COSMO-RS. While the majority of previous studies have modeled these solvents as individual or pseudo-component complexes between hydrogen bond donor (HBD) and hydrogen bond acceptor (HBA), we have developed a ternary HBD:HBA:water supramolecular complex model to represent NES solution structures more accurately. This model provides insights into the intermolecular interactions driving the extraction process and predicts extraction efficiencies that agree with experimental data. Two eutectic mixtures (choline chloride:succinic acid in molar ratio 1:1 and 20% of water (w/w) and choline chloride: glycerol in molar ratio 1:1 and 20% of water (w/w)) showed strong affinity towards phenolic compounds. Overall, our findings suggest that the ternary complex model is a more appropriate approach for modeling NES properties.

Designing thermally and chemically stable adsorbents with higher efficiency than traditional adsorbents for wastewater treatment from natural resources has been getting the attention of the scientific community recently. In our search for better toxic dye adsorbents, in the present investigation, we have designed polymeric organogel by interacting polyvinyl alcohol (PVA) with cellulose diacetate (CA) using phthalic anhydride (PA) as the cross-linker. Here, cellulose diacetate (CA) was synthesized from cellulose phytochemically extracted from Dalbergia sissoo bark biomass. The cross-linking of CA with PA improved the polymeric organogel's stability and its dye adsorption capability over the pristine polymeric (PVA) organogel (12 %). The structure, morphology, and thermal stability of the organogel were evaluated using various state-of-the-art analytical techniques. The polymeric organogel offers 78% (223.46 mg/g) adsorption capability for the crystal violet (cationic), 69% (181.3 mg/g) for the congo red (anionic) against the 52%, and 48% of pristine PVA-based hydrogel. Based on the findings, produced organogel might be used as an environmentally safe, thermally stable, and more effective adsorbent for removing synthetic dyes from wastewater.

Ester-functionalized gemini imidazolium amphiphiles appended with different spacers have been developed. The desired structures were confirmed using mass spectroscopy and NMR techniques. With the help of tensiometry, conductometry, and spectrofluorometry, the investigated amphiphiles have been characterized for a variety of physical properties including Gibbs free energy of adsorption (ΔG0ads), C20 (surfactant concentration required to reduce the surface tension of the solvent by 20 mN•m−1), maximum surface excess (Ʈmax), critical micelle concentration (cmc), Gibbs free energy of the micellization (ΔG0mic) and Amin (minimum surface area/molecule). Dynamic light scattering (DLS) measurements were taken to examine aggregate size distribution and zeta potential. Thermal decomposition temperature of investigated amphiphiles was determined from thermogravimetric analysis (TGA) analysis. By using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, the toxicity of examined amphiphiles towards the C6 glioma cell line was assessed. The physicochemical study of these surfactants revealed that varying spacer length considerably affects the properties.